Cas no 2137583-17-4 (1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one)

• Product Name: 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one
• CAS No: 2137583-17-4
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5810079
• PubChem ID: 165843118
• Update Time: 2025-05-26

1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-785416
• 2137583-17-4
• 1,7,7,9,9-pentamethyl-1,8-diazaspiro[4.5]decan-4-one
• 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one

• Inchi： 1S/C13H24N2O/c1-11(2)8-13(9-12(3,4)14-11)10(16)6-7-15(13)5/h14H,6-9H2,1-5H3
• InChI Key： AXMMIKNMDAJRSG-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)C21CC(C)(C)NC(C)(C)C2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one

Introduction to 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one (CAS No. 2137583-17-4)

1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one, identified by its CAS number 2137583-17-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of diazaspiro compounds, which are known for their diverse pharmacological properties and structural versatility. The presence of multiple methyl groups and a spirocyclic core imparts distinct steric and electronic characteristics, making it a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one features a spiro linkage between a seven-membered azacycloalkane ring and a five-membered decanone ring. This unique arrangement creates a rigid conformation that can influence the compound's interactions with biological targets. The extensive methylation at the 7-position and 9-position further enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—key factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological receptors. Studies suggest that the spirocyclic core of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one may interact with proteins involved in metabolic pathways and signal transduction. This has opened up avenues for exploring its potential in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity through allosteric binding. The spirocyclic scaffold provides a rigid template that can precisely orient functional groups toward specific binding pockets on enzymes. For instance, preliminary studies have indicated that derivatives of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one may inhibit kinases by interfering with ATP binding pockets. This mechanism is particularly relevant given the growing interest in kinase inhibitors for cancer therapy.

The synthesis of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[4.5]decan-4-one presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing such complex frameworks efficiently. For example, palladium-catalyzed coupling reactions have been employed to form the spirocyclic core while preserving the stereochemistry of the azacycloalkane ring.

In terms of biological evaluation, 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[[4..5]decan-4-one has shown promise in preclinical studies as a potential lead compound for drug development. Its structural features suggest it may exhibit inhibitory activity against several therapeutic targets. Notably, preliminary pharmacokinetic studies indicate favorable solubility and metabolic stability, which are critical parameters for drug candidates entering clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising analogs of 1,7,7,9,9-Pentamethyl-1,8-diazaspiro[[g].5]decan-4-one. By analyzing large datasets of chemical structures and biological activities, researchers can predict novel derivatives with enhanced potency and selectivity. This approach has already led to the identification of several optimized analogs that exhibit improved pharmacological profiles compared to the parent compound.

The role of 1,g>,[g]]decanone]in medicinal chemistry extends beyond its direct therapeutic applications; it also serves as a valuable building block for more complex molecules. Its rigid spirocyclic core can be functionalized at multiple positions to create libraries of diverse compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying novel bioactive molecules with potential therapeutic value.

In conclusion, 1,,[g]]decanone (CAS No.]2137583-17-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents; its unique spirocyclic framework offers numerous opportunities for further exploration in medicinal chemistry; research continues to uncover its potential applications in drug discovery; advancements in synthetic methodologies will facilitate access to more derivatives; computational approaches are enhancing our understanding of its interactions with biological targets; this compound exemplifies the importance of interdisciplinary collaboration in advancing pharmaceutical sciences.